1-[(4-Isothiocyanatophenyl)sulfonyl]-3-methylpiperidine

• IUPAC Name: 1-(4-isothiocyanatophenyl)sulfonyl-3-methylpiperidine
• InChI: InChI=1S/C13H16N2O2S2/c1-11-3-2-8-15(9-11)19(16,17)13-6-4-12(5-7-13)14-10-18/h4-7,11H,2-3,8-9H2,1H3
• InChI Key: OXSMLEXBNZWGCK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)N=C=S
• Molecular Formula: C13H16N2O2S2
• Molecular Weight: 296.4 g/mol

Description

“1-[(4-Isothiocyanatophenyl)sulfonyl]-3-methylpiperidine” is a chemical compound with the molecular formula C12H14N2O2S2. It is also known as IPTP. It has a unique chemical structure, with a sulfonyl group attached to a piperidine ring, which gives it its characteristic reactivity.

Molecular Structure Analysis

The molecular structure of “1-[(4-Isothiocyanatophenyl)sulfonyl]-3-methylpiperidine” is characterized by a sulfonyl group attached to a piperidine ring. The molecular weight is 282.38.

Physical And Chemical Properties Analysis

The melting point of “1-[(4-Isothiocyanatophenyl)sulfonyl]-3-methylpiperidine” is 126 °C, and its predicted boiling point is 444.6±47.0 °C. The predicted density is 1.32±0.1 g/cm3.

Scientific Research Applications

Antibacterial Properties

Research on derivatives of 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities, including compounds like 1-(4-{[(5-substituted-1,3,4-oxadiazol-2-yl)thio]methyl}benzene sulfonyl)-4-methylpiperidine, has shown valuable antibacterial properties. These compounds were synthesized through a series of steps and structurally elucidated by spectral data, demonstrating moderate to excellent antibacterial activity against various bacteria (Aziz‐ur‐Rehman et al., 2017).

Antifungal and Antimicrobial Activity

The synthesis and characterization of (4-Methylpiperidine-dithiocarbamato-S,S′)triphenyltin(IV), derived from 4-methyl-1-piperidine carbodithioic acid, have been reported. The complex exhibited higher antibacterial and antifungal activity than the free ligand against six different plant and human pathogens, suggesting its potential in antimicrobial applications (Shahzadi et al., 2008).

Synthesis and Analysis of Sulfamoyl and Oxadiazole Derivatives

Another study focused on the synthesis of substituted 1,3,4-oxadiazole derivatives starting from 1-(4-bromomethylbenzenesulfonyl)-3-methylpiperidine. These compounds showed moderate to excellent antibacterial activity and were assessed for their anti-enzymatic activity against the urease enzyme, highlighting their potential in therapeutic applications (Rehman et al., 2019).

Applications in Chemistry and Pharmaceutical Studies

The research also extends to the synthesis of novel chemical entities with potential pharmacological activities. For instance, studies on the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted compounds have been conducted, examining their chemiluminescence and potential as biochemical probes or therapeutic agents (Watanabe et al., 2010).

Safety and Hazards

The safety symbols for “1-[(4-Isothiocyanatophenyl)sulfonyl]-3-methylpiperidine” are GHS07 and GHS05. The hazard statements include H335, H318, and H315. Precautionary statements include P264, P280, P302+P352, P321, P332+P313, P362, P280, P305+P351+P338, and P310.